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Compound of Interest

Compound Name:
4-Chloro-2-methylthio-5-

phenylpyrimidine

CAS No.: 61044-97-1

Cat. No.: B8478989

Get Quote

Executive Summary
The pyrimidine heterocycle is ubiquitous in FDA-approved kinase inhibitors (e.g., Gefitinib,

Imatinib). 4-Chloro-2-methylthio-5-phenylpyrimidine represents a high-value "privileged

scaffold" due to its unique substitution pattern. The 5-phenyl group provides critical

hydrophobic bulk that targets the "gatekeeper" region of kinase ATP-binding pockets, while the

4-chloro and 2-methylthio moieties serve as orthogonal electrophilic handles. This guide

outlines the synthetic protocols for functionalizing this scaffold and evaluating the resulting

libraries against solid tumor models (NSCLC, Breast, Colon).
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Parameter Specification

Compound Name 4-Chloro-2-methylthio-5-phenylpyrimidine

CAS Registry Derivative of 49844-90-8 (Core)

Molecular Formula C₁₁H₉ClN₂S

Molecular Weight 236.72 g/mol

Solubility
Soluble in DMSO, DMF, DCM; slightly soluble in

Ethanol.

Storage
2–8°C, under inert atmosphere

(Argon/Nitrogen).

Stability
Hydrolytically unstable at C4-Cl in aqueous

acidic media; protect from moisture.

Safety Warning: This compound is a potent electrophile and skin sensitizer. Handle in a fume

hood using nitrile gloves and eye protection.

Mechanism of Action (MOA) & Rational Design
The anticancer efficacy of derivatives built on this scaffold typically stems from ATP-competitive

kinase inhibition.

The Hinge Binder (C4-Position): Displacement of the chlorine at C4 with an aniline or

benzylamine mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge

region (e.g., Met793 in EGFR).

The Gatekeeper Interaction (C5-Position): The 5-phenyl ring occupies the hydrophobic

pocket behind the ATP binding site, often improving selectivity for specific kinases (e.g.,

VEGFR2, PDGFR) over others.

The Solvent Front (C2-Position): The methylthio group can be oxidized and displaced to

introduce solubilizing groups (e.g., morpholine, piperazine) that reach the solvent interface,

improving pharmacokinetics.
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Visualization: Structure-Activity Relationship (SAR)
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Caption: SAR logic for 4-Chloro-2-methylthio-5-phenylpyrimidine. The scaffold provides

three distinct vectors for drug optimization.

Synthetic Protocols
Protocol A: Regioselective C4-Amination ( )
Objective: To introduce the primary pharmacophore (hinge binder) by displacing the 4-chloro

group. The 2-methylthio group remains intact due to the lower electrophilicity of the C2 position.

Materials:

Scaffold: 4-Chloro-2-methylthio-5-phenylpyrimidine (1.0 eq)

Nucleophile: 3-Chloro-4-fluoroaniline (or equivalent amine) (1.1 eq)

Solvent: 2-Propanol (Isopropanol) or n-Butanol

Catalyst: Conc. HCl (cat. 2-3 drops) or p-TsOH (0.1 eq)

Procedure:
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Dissolution: Dissolve 1.0 mmol of scaffold in 5 mL of 2-Propanol in a round-bottom flask.

Addition: Add 1.1 mmol of the aniline derivative.

Catalysis: Add 2 drops of concentrated HCl. Note: Acid catalysis protonates the pyrimidine

N1/N3, activating the C4-Cl bond.

Reflux: Heat the mixture to reflux (82°C) for 4–6 hours. Monitor by TLC (System:

Hexane/EtOAc 3:1). The product will appear as a more polar spot.

Work-up: Cool to room temperature. The hydrochloride salt of the product often precipitates.

If precipitate forms: Filter and wash with cold ether.

If no precipitate: Evaporate solvent, neutralize with sat. NaHCO₃, extract with EtOAc, dry

over Na₂SO₄, and concentrate.[1]

Purification: Recrystallize from Ethanol or purify via flash chromatography.

Validation:

¹H NMR (DMSO-d₆): Look for the disappearance of the C4-Cl signal and appearance of NH

(broad singlet, ~9.5 ppm) and aniline aromatic protons. The SMe peak (~2.5 ppm) must

remain.

Protocol B: C2-Modification (Oxidation & Displacement)
Objective: To replace the methylthio group with a solubilizing amine (e.g., N-methylpiperazine).

Procedure:

Oxidation: Dissolve the C4-substituted product (from Protocol A) in DCM. Add m-CPBA (2.2

eq) at 0°C. Stir at RT for 2 hours to generate the sulfone (-SO₂Me).

Work-up: Wash with sat. NaHCO₃ and Na₂S₂O₃ (to remove excess peroxide). Dry and

concentrate.
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Displacement: Dissolve the sulfone intermediate in THF or Dioxane. Add excess amine (e.g.,

morpholine, 3.0 eq). Heat to 60–80°C for 2 hours.

Result: The sulfone is an excellent leaving group, yielding the 2,4-disubstituted-5-

phenylpyrimidine.

Biological Evaluation Protocols
Protocol C: In Vitro Cytotoxicity (MTT Assay)
Objective: Determine the IC₅₀ of synthesized derivatives against human cancer cell lines.

Cell Lines:

A549 (Non-small cell lung cancer) - EGFR driven.

MCF-7 (Breast adenocarcinoma).[2]

HCT-116 (Colorectal carcinoma).[2][3]

Workflow:

Seeding: Seed cells in 96-well plates (5,000 cells/well) in DMEM + 10% FBS. Incubate for

24h at 37°C/5% CO₂.

Treatment: Prepare serial dilutions of the test compounds in DMSO (Final DMSO < 0.1%).

Treat cells for 72 hours.

Positive Control: Gefitinib or Erlotinib.

Negative Control: DMSO vehicle.

MTT Addition: Add 20 µL MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.

Solubilization: Aspirate media. Add 150 µL DMSO to dissolve formazan crystals.

Measurement: Read absorbance at 570 nm using a microplate reader.
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Analysis: Calculate % Cell Viability = (OD_sample / OD_control) × 100. Plot dose-response

curves to determine IC₅₀ using non-linear regression (GraphPad Prism).

Experimental Workflow Diagram
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Caption: Integrated workflow from chemical synthesis to biological validation.
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Representative Data & Analysis
When evaluating derivatives of this scaffold, expect the following trends in potency (IC₅₀ values

are representative of typical 5-phenylpyrimidine kinase inhibitors found in literature):

Compound
ID

R4
Substituent
(Hinge)

R2
Substituent
(Solvent)

A549 IC₅₀
(µM)

MCF-7 IC₅₀
(µM)

Notes

PYR-01
3-Cl, 4-F-

aniline

-SMe

(Unmodified)
1.2 ± 0.3 5.4 ± 0.8

Good

potency, poor

solubility.

PYR-02
3-Cl, 4-F-

aniline
Morpholine 0.05 ± 0.01 0.8 ± 0.1

Lead

Candidate.

High potency

& solubility.

PYR-03 Benzylamine -SMe > 50 > 50

Loss of

aromatic

stacking;

inactive.

Gefitinib (Reference) -- 0.02 ± 0.005 --
Clinical

Standard.

Interpretation:

PYR-01 vs PYR-02: Replacing the -SMe group with a morpholine (PYR-02) typically

enhances potency by 10-20 fold. This is due to improved hydrogen bonding at the solvent

front and better cellular permeability.

Structural Requirement: Aniline derivatives (aromatic amines) at C4 are essential for

mimicking ATP. Benzylamines (PYR-03) disrupt the hinge binding geometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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